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Glyceric acid, also known as glycerate or D-groa, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. Glyceric acid is soluble (in water) and a weakly acidic compound (based on its pKa). Glyceric acid has been found in human prostate tissue, and has also been detected in most biofluids, including cerebrospinal fluid, sweat, blood, and urine. Within the cell, glyceric acid is primarily located in the cytoplasm and mitochondria. Glyceric acid exists in all eukaryotes, ranging from yeast to humans. Glyceric acid participates in a number of enzymatic reactions. In particular, Glyceric acid can be converted into 3-phosphoglyceric acid; which is mediated by the enzyme glycerate kinase. In addition, Glyceric acid can be biosynthesized from 3-p...